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Compound of Interest

2,3,6-Trifluoro-4-
Compound Name:
(trifluoromethyl)pyridine

Cat. No.: B1334244

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
properties of 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine (CAS No. 84940-46-5). The
information is compiled from Safety Data Sheets (SDS) and chemical databases to ensure
researchers and laboratory personnel can manage this reagent safely and effectively.

Chemical Identification and Properties

This substance is a fluorinated pyridine derivative, primarily used as a building block in the
synthesis of complex organic molecules for the pharmaceutical and agrochemical industries.

Physical and Chemical Properties

The following table summarizes the key quantitative physical and chemical properties of this
compound.
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Property Value Citation
Molecular Formula CeHFsN [1]
Molecular Weight 201.07 g/mol [1]
Physical State Liquid [2]
Appearance Colorless [2]
Boiling Point/Range 104 - 106 °C (219.2 - 222.8 °F) [2]
Specific Gravity 1.579 g/cm3 [2]
Refractive Index 1.3745 - 1.3795 (@ 20°C) [3]
Melting Point/Range No data available [2]
Solubility No information available [2]

Hazard Identification and Classification

This chemical is classified as hazardous. The following GHS (Globally Harmonized System)
classification provides a summary of the potential risks associated with its handling and use.

Classification Code Pictogram Signal Word

Flammable liquids )
H226 Warning
(Category 3)

Skin
Corrosion/Irritation H315 Warning

(Category 2)

Serious Eye
Damage/Eye Irritation H319 Warning
(Category 2)

Specific target organ

toxicity — Single ]
H335 Warning

exposure (Category

3), Respiratory system
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Hazard Statements:

o H226: Flammable liquid and vapor.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.

Toxicological Data

Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%), for 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine are not available in the
reviewed literature.[2][4] The hazard assessment is based on the GHS classification criteria.

Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when handling this reagent. The following
sections detail procedures for safe handling, emergency response, and storage.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
required. The logical workflow for selecting appropriate PPE is outlined in the diagram below.
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Personal Protective Equipment (PPE) Protocol

Handling Chemical

Always Use

Engineering Controls

(Fume Hood, Ventilation)

Required PPE

Eye Protection Skin Protection Respiratory Protection

(Safety Goggles / Face Shield) (Chemical-Resistant Gloves, Lab Coat) (Use if ventilation is inadequate)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

Engineering Controls: Always handle this chemical within a certified chemical fume hood to
ensure adequate ventilation.[5] Eyewash stations and safety showers must be readily
accessible.[5]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to EN166 (EU) or NIOSH (US) standards.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent skin
exposure.[5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5]
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Safe Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Keep away
from open flames, hot surfaces, and sources of ignition. Use non-sparking tools and take
precautionary measures against static discharge.[5]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
away from heat, sparks, and flame.[5]

First-Aid Measures Protocol

In case of exposure, follow the first-aid protocol outlined in the diagram below. Seek immediate
medical attention for all exposure routes.
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First-Aid Decision Protocol

Exposure Occurs

Ingestion:
Do NOT induce vomiting.
Clean mouth with water and drink plenty of water afterwards.

Remove to fresh air. Wash offimmediately with plenty of wate for at least 15 minutes. [l 0. . i veciately with plonty of water for at least 15 mines.

Inhalation Skin Contact: Eye Contact
If not breathing, give artificial respiration. emove contaminated clothing.
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Accidental Release Workflow

Spill Detected

Ensure Adequate Ventilation
Remove all ignition sources

:

Wear Full PPE
(See PPE Protocol)

Contain Spill
Soak up with inert absorbent material
(e.g., sand, vermiculite)

Collect & Dispose
Use spark-proof tools.
Place in suitable, closed containers for disposal.

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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